![molecular formula C23H16ClF3N2O2 B2416555 Ethyl 1-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)-3-phenyl-1H-indole-2-carboxylate CAS No. 338748-77-9](/img/structure/B2416555.png)
Ethyl 1-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)-3-phenyl-1H-indole-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-chloro-5-(trifluoromethyl)picolinate, also known as Ethyl 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylate, is a chemical compound with the formula C₉H₇ClF₃NO₂. Its molecular weight is 253.60 g/mol .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which could include Ethyl 3-chloro-5-(trifluoromethyl)picolinate, often involves the use of building blocks like ethyl 2,2,2-trifluoroacetate, 2,2,2-trifluoroacetyl chloride, ethyl 4,4,4-trifluoro-3-oxobutanoate, and (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one .Chemical Reactions Analysis
Trifluoromethylpyridines, such as Ethyl 3-chloro-5-(trifluoromethyl)picolinate, are often used in the synthesis of agrochemicals and pharmaceutical ingredients. They are thought to contribute unique physicochemical properties due to the combination of the fluorine atom and the characteristics of the pyridine moiety .Physical and Chemical Properties Analysis
Ethyl 3-chloro-5-(trifluoromethyl)picolinate is a clear liquid that can range in color from colorless to yellow. It has a molecular weight of 253.61 and its IUPAC name is ethyl 3-chloro-5-(trifluoromethyl)-2-pyridinecarboxylate .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis as an Insecticide Intermediate : Ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate, a related compound, is an important intermediate for a new insecticide, chlorantraniliprole. This is synthesized from a similar ethyl compound, showing its potential in the industrial synthesis of insecticides due to its simplicity and low cost (Lan Zhi-li, 2007).
Key Intermediate in Chemical Synthesis : The compound acts as a key intermediate in various chemical syntheses, including the preparation of chlorantraniliprole and various pyrazole derivatives, demonstrating its versatility in chemical reactions (Ji Ya-fei, 2009).
Role in Allosteric Modulation : It has been investigated for its role in allosteric modulation of the cannabinoid CB1 receptor. Compounds structurally similar to Ethyl 1-(3-chloro-5-(trifluoromethyl)-2-pyridinyl)-3-phenyl-1H-indole-2-carboxylate were found to significantly increase the binding of the CB1 receptor agonist, indicating potential biomedical applications (Martin R. Price et al., 2005).
Applications in Organic Chemistry
Utility in Synthetic Organic Chemistry : The compound and its derivatives have been utilized in various organic chemistry reactions, including acylation and transformations of indole carboxylates, indicating its utility in the synthesis of complex organic molecules (Y. Murakami et al., 1985).
Precursor for Pyrazoles Synthesis : It serves as a precursor in the synthesis of condensed pyrazoles, demonstrating its role in the creation of diverse heterocyclic compounds, which are of significant interest in medicinal chemistry (Eglė Arbačiauskienė et al., 2011).
Fischer Indolization and Goldberg Reaction Insights : Research on the Fischer indolization and Goldberg reaction using derivatives of the compound provides valuable insights into the mechanisms of these important chemical reactions (Y. Murakami et al., 1995).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-phenylindole-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16ClF3N2O2/c1-2-31-22(30)20-19(14-8-4-3-5-9-14)16-10-6-7-11-18(16)29(20)21-17(24)12-15(13-28-21)23(25,26)27/h3-13H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNDGBGFDGOOHAU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC=C2N1C3=C(C=C(C=N3)C(F)(F)F)Cl)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16ClF3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.